Cas no 138570-50-0 (24,25,26-Trinoroleana-1(10),3-dien-29-oicacid, 3-hydroxy-5,13-dimethyl-2-oxo-, (5b,8a,9b,13a,14b,20a)-)

• Product Name: 24,25,26-Trinoroleana-1(10),3-dien-29-oicacid, 3-hydroxy-5,13-dimethyl-2-oxo-, (5b,8a,9b,13a,14b,20a)-
• CAS No: 138570-50-0
• MF: C₂₉H₄₂O₄
• MW: 454.641389369965
• CID: 145508
• PubChem ID: 197388
• Update Time: 2025-04-19

24,25,26-Trinoroleana-1(10),3-dien-29-oicacid, 3-hydroxy-5,13-dimethyl-2-oxo-, (5b,8a,9b,13a,14b,20a)- Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleana-1(10),3-dien-29-oicacid, 3-hydroxy-5,13-dimethyl-2-oxo-, (5b,8a,9b,13a,14b,20a)-
• 10-hydroxy-2,4a,6a,8a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,6a,6b,7,8,13,14,14b-dodecahydropicene-2-carboxylic acid
• 24,25,26-Trinoroleana-1(10),3-dien-29-oicacid, 3-hydroxy-5,13-dimethyl-2-oxo-, (5b,8a,9b,13a,1...
• 10-hydroxy-2,4a,6a,8a,9,14a-hexamethyl-11-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,11,12b,13,14,14a,14b-octadecahydropicene-2-carboxylic acid
• 3-Hydroxy-25-norfriedel-3,1(10)-dien-2-one-30-oic acid
• Tripterygone
• 138570-50-0
• DTXSID20930153

• Inchi： 1S/C29H42O4/c1-17-23(31)21(30)15-20-18-7-10-29(6)22-16-26(3,24(32)33)12-11-25(22,2)13-14-28(29,5)19(18)8-9-27(17,20)4/h15,18-19,22,31H,7-14,16H2,1-6H3,(H,32,33)
• InChI Key： GWXSHQWMMUKHDX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC2(C)CCC3(C)C4CCC5(C)C(C)=C(C(C=C5C4CCC3(C)C2C1)=O)O)=O

Computed Properties

• Exact Mass: 454.30846
• Monoisotopic Mass: 454.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 599.6°C at 760 mmHg
• Flash Point: 330.5°C
• Refractive Index: 1.577
• PSA: 74.6
• LogP: 6.85750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids